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The o-Nitrophenyl-β-D-galactopyranoside (ONPG) test is a crucial biochemical assay used in

microbiology to detect the activity of the enzyme β-galactosidase.[1][2] This test is particularly

valuable for the differentiation of members of the Enterobacteriaceae family and Neisseria

species by identifying their ability to ferment lactose.[1][3] It is especially useful in distinguishing

late lactose fermenters from non-lactose fermenters.[4][5] This guide provides a

comprehensive overview of the quality control parameters for the ONPG test, compares

available testing formats, and offers detailed experimental protocols for researchers, scientists,

and drug development professionals.

Quality Control Parameters and Method Comparison
Effective quality control is paramount to ensure the accuracy and reliability of ONPG test

results. This involves the regular use of well-characterized bacterial strains with known β-

galactosidase activity. The performance of the test can be influenced by the chosen format,

primarily the broth tube method or the disk diffusion method. While direct comparative

performance data between different commercial brands is not extensively published, a

qualitative comparison of the methods can guide user selection based on laboratory workflow

and needs.
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Parameter
ONPG Tube (Broth)
Method

ONPG Disk Method
Supporting
Data/Comments

Principle

Detects β-

galactosidase activity

through the hydrolysis

of ONPG in a broth

medium, leading to a

color change of the

entire medium.[4]

Detects β-

galactosidase activity

through the hydrolysis

of ONPG impregnated

in a paper disk,

resulting in a localized

color change on the

disk.[4]

Both methods rely on

the same biochemical

principle of ONPG

hydrolysis by β-

galactosidase to

produce the yellow-

colored compound o-

nitrophenol.[2]

Positive QC

Organisms

Escherichia coli (e.g.,

ATCC 25922)

Neisseria lactamica

(e.g., NCTC 10617)[3]

Escherichia coli (e.g.,

ATCC 25922)

Neisseria lactamica

(e.g., NCTC 10617)[3]

[6]

These strains are

known to produce β-

galactosidase and

should yield a positive

(yellow) result.

Negative QC

Organisms

Proteus mirabilis (e.g.,

NCTC 10975)

Neisseria

gonorrhoeae (e.g.,

NCTC 8375)[3]

Proteus mirabilis (e.g.,

ATCC 12453)

Neisseria

gonorrhoeae (e.g.,

NCTC 8375)[3][6]

These strains lack β-

galactosidase and

should yield a

negative (no color

change) result.

Time to Result
Typically 1 to 24

hours.[4]

Can be rapid (minutes

to 4-6 hours) for

strong positive

organisms, but may

require up to 24 hours

for weak positives.[1]

[6]

Organisms with strong

β-galactosidase

activity can produce a

positive reaction

within a few minutes.

[4] Most tests are

positive within one

hour, but negative

results should not be

finalized before 24

hours of incubation.[5]
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Ease of Use

Requires preparation

of broth medium and

larger incubation

volume.

Simple to perform with

commercially

available disks and

requires minimal

reagent preparation.

[4]

The disk method is

generally considered

more convenient for

routine laboratory use.

Inoculum

A heavy inoculum

from a pure 18-24

hour culture is

required.[2]

A heavy bacterial

suspension

(equivalent to

McFarland 3

standard) is needed.

[4][6]

A high concentration

of the enzyme is

necessary for a

reliable result.[3]

Interpretation

A change in the broth

color to yellow

indicates a positive

result.[4]

A change in the disk

color to yellow

indicates a positive

result.[6]

A positive result is

indicated by the

development of a

yellow color due to the

release of o-

nitrophenol.[2]

Biochemical Pathway of the ONPG Test
The ONPG test is based on the enzymatic cleavage of the ONPG molecule. Bacteria that

possess β-galactosidase can hydrolyze the colorless ONPG into galactose and o-nitrophenol,

the latter of which is a yellow compound, providing a visual indication of a positive test.[1][2]
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Biochemical Principle of the ONPG Test

Bacterial Cell

ONPG
(o-Nitrophenyl-β-D-galactopyranoside)

(Colorless)

β-galactosidase

Hydrolysis

Galactose o-Nitrophenol
(Yellow)
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General ONPG Test Workflow

Start:
Pure Bacterial Colony (18-24h)

Prepare Heavy
Bacterial Suspension

Inoculate ONPG Medium
(Broth or Disk)

Incubate at 35-37°C

Observe for Color Change
(up to 24h)

Positive Result:
Yellow Color

Yes

Negative Result:
No Color Change

No

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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